Cas no 929394-36-5 (2-{5-chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylsulfonyl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{5-chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylsulfonyl}-N-(4-methylphenyl)acetamide
• CAS No: 929394-36-5
• MF: C₁₉H₁₇ClN₂O₅S₃
• MW: 484.996680021286
• CID: 5428652
• Update Time: 2025-06-20

2-{5-chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylsulfonyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[5-chloro-4-[(4-methylphenyl)sulfonyl]-2-thiazolyl]sulfonyl]-N-(4-methylphenyl)-
• 2-{5-chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylsulfonyl}-N-(4-methylphenyl)acetamide

• Inchi： 1S/C19H17ClN2O5S3/c1-12-3-7-14(8-4-12)21-16(23)11-29(24,25)19-22-18(17(20)28-19)30(26,27)15-9-5-13(2)6-10-15/h3-10H,11H2,1-2H3,(H,21,23)
• InChI Key： CFCXSDYQZQAGNT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CS(C1=NC(S(C2=CC=C(C)C=C2)(=O)=O)=C(Cl)S1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2-{5-chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylsulfonyl}-N-(4-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 929394-36-5 and Product Name: 2-{5-chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylsulfonyl}-N-(4-methylphenyl)acetamide

Compound with the CAS number 929394-36-5 and the product name 2-{5-chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylsulfonyl}-N-(4-methylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a thiazole ring, chloro substituents, and sulfonyl groups, which contribute to its unique chemical properties and biological interactions.

The thiazole core is a well-documented pharmacophore in medicinal chemistry, known for its presence in numerous bioactive compounds. Its incorporation into the molecular structure of this compound suggests potential interactions with biological targets such as enzymes and receptors. Specifically, the 5-chloro substituent on the thiazole ring may enhance electrophilicity, making the molecule more reactive in biological systems. This reactivity could be exploited for designing drugs that require covalent binding or precise targeting of disease-causing proteins.

The presence of 4-methylbenzenesulfonyl (methylbenzenesulfonyl) groups at the 4-position of the thiazole ring adds another layer of complexity to the compound's behavior. Sulfonyl groups are known for their ability to form stable hydrogen bonds and interact with polar regions of biological targets. The 4-methylphenyl moiety further modulates the electronic properties of the molecule, potentially influencing its solubility, permeability, and metabolic stability. These features make this compound a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential in treating various diseases, including infections, inflammation, and cancer. The compound in question combines several pharmacologically relevant motifs, making it a versatile scaffold for medicinal chemists. The sulfonyl-sulfonamide structure is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in several drug candidates.

Recent studies have highlighted the importance of heterocyclic sulfonamides in developing novel therapeutic agents. For instance, derivatives of thiazole have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in this compound may confer unique biological activities that are yet to be fully explored. Researchers are increasingly leveraging computational methods and high-throughput screening to identify promising candidates like this one for further validation.

The N-(4-methylphenyl)acetamide moiety at one end of the molecule introduces an amide group adjacent to a methyl-substituted phenyl ring. Amide functionalities are common in bioactive molecules due to their ability to participate in hydrogen bonding networks within biological targets. The methyl group on the phenyl ring may influence electronic distribution and steric interactions, potentially affecting how the compound interacts with its intended target(s). This structural feature underscores the importance of fine-tuning molecular architecture in drug design.

Advances in synthetic chemistry have enabled the efficient preparation of complex sulfonamide derivatives like this compound. Modern synthetic routes often involve multi-step sequences that introduce specific functional groups with high precision. The synthesis of this particular molecule likely involves strategies such as sulfonylation reactions followed by condensation or coupling steps to establish the desired connectivity between the thiazole core and other functional units. Such synthetic methodologies are critical for producing sufficient quantities of compounds for preclinical testing.

The potential applications of this compound span multiple therapeutic areas. For example, its structural similarity to known bioactive molecules suggests possible uses in treating neurological disorders or metabolic diseases. Additionally, sulfonamide derivatives have historically been employed as antimicrobial agents, and this compound may exhibit similar properties due to its chemical composition. Further investigation into its pharmacokinetic profile will be essential to determine its suitability for clinical development.

In conclusion, 2-{5-chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-ylsulfonyl}-N-(4-methylphenyl)acetamide (CAS No. 929394-36-5) represents a structurally intriguing sulfonamide derivative with significant potential for pharmaceutical development. Its unique combination of functional groups—particularly the thiazole core with chloro and sulfonyl substituents—makes it an attractive scaffold for medicinal chemists exploring new therapeutic interventions. As research continues to uncover novel applications for sulfonamide-based compounds, this molecule stands out as a promising candidate worthy of further exploration through both computational modeling and experimental validation.